Cas no 17349-62-1 (Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1))

Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1) structure
17349-62-1 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1)
CAS No:17349-62-1
MF:C14H24BrNO
MW:302.250463485718
CID:146153
PubChem ID:28491
Update Time:2025-04-19

Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1)
    • trimethyl-[2-(2,4,6-trimethylphenoxy)ethyl]azanium,bromide
    • (2-(Mesityloxy)ethyl)trimethylammonium bromide
    • N,N,N-Trimethyl-2-(2,4,6-trimethylphenoxy)ethan-1-aminium bromide
    • 17349-62-1
    • Choline 2,4,6-mesityl ether bromide
    • DTXSID80938397
    • AMMONIUM, (2-(MESITYLOXY)ETHYL)TRIMETHYL-, BROMIDE
    • Inchi: 1S/C14H24NO.BrH/c1-11-9-12(2)14(13(3)10-11)16-8-7-15(4,5)6;/h9-10H,7-8H2,1-6H3;1H/q+1;/p-1
    • InChI Key: IOHJPXFYBJQUSQ-UHFFFAOYSA-M
    • SMILES: [Br-].O(C1C(C)=CC(C)=CC=1C)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 276.9163
  • Monoisotopic Mass: 301.10413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Ethanaminium,N,N,N-trimethyl-2-(2,4,6-trimethylphenoxy)-, bromide (1:1) Related Literature

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